Cas no 139625-65-3 (1,3-Benzenediol, 4-[[(4-methylphenyl)methyl]thio]-)

• Product Name: 1,3-Benzenediol, 4-[[(4-methylphenyl)methyl]thio]-
• CAS No: 139625-65-3
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 1276586
• PubChem ID: 67746885
• Update Time: 2025-04-20

1,3-Benzenediol, 4-[[(4-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-[[(4-methylphenyl)methyl]thio]-
• 4-[(4-methylphenyl)methylsulfanyl]benzene-1,3-diol
• DTXSID10737618
• SCHEMBL9006810
• 139625-65-3
• 4-{[(4-Methylphenyl)methyl]sulfanyl}benzene-1,3-diol

• Inchi： 1S/C14H14O2S/c1-10-2-4-11(5-3-10)9-17-14-7-6-12(15)8-13(14)16/h2-8,15-16H,9H2,1H3
• InChI Key： NOXJNTBYEYZVLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1O)O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 246.07152
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46